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Compound of Interest

Compound Name: Isatoic Anhydride

Cat. No.: B133585

Essential Safety and Handling Guide for Isatoic
Anhydride

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of Isatoic
Anhydride in a laboratory setting. Adherence to these guidelines is essential for minimizing
risks and ensuring the safety of all personnel.

Hazard Identification and Safety Data

Isatoic Anhydride is a chemical that poses several hazards. It is known to cause serious eye
irritation, skin irritation, and may lead to an allergic skin reaction.[1][2][3] It can also cause
irritation to the digestive and respiratory tracts.[4] The toxicological properties of this material
have not been fully investigated, warranting cautious handling.[4] The material is also sensitive
to moisture.[4][5]

Key Safety Information:
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Property Value Source

Appearance Tan colored crystals or powder  [1][5]

H317: May cause an allergic
GHS Hazard Statements skin reactionH319: Causes [3]

serious eye irritation

Signal Word Warning [2][3]
Flash Point 308 °C (586.4 °F) [1]]4]
Auto-Ignition Temperature 350 °C (662 °F) [1][6]

- Strong oxidizing agents, strong
Incompatibilities ) ) [2][5]
acids, strong bases, moisture

Emits nitrogen oxides (NOx),
B carbon monoxide (CO), and
Hazardous Decomposition o [21[31[4]
carbon dioxide (CO2) upon

thermal decomposition

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling Isatoic Anhydride.
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Standards &

Body Part Required PPE e L.
Specifications

Must comply with OSHA's 29

) CFR 1910.133 or European
Chemical Safety Goggles

Eyes/Face ] Standard EN166. A face shield
and/or Full Face Shield
should be used where

splashing is possible.[1][3][4]

Inspect gloves before use. Use

proper glove removal

Chemical-resistant gloves technique to avoid skin
Skin/Hands (e.g., nitrile) and clean, body- contact.[1][3] Contaminated
covering clothing. work clothing should not be

allowed out of the workplace.

[1](216]

Required when engineering
controls are insufficient, if
irritation is experienced, or
during emergencies.[1][4][6] A
) NIOSH/MSHA Approved particulate respirator is suitable

Respiratory Respirator for dust/mist, but a full-face,
positive-pressure, air-supplied
respirator should be used for
emergencies or unknown

exposure levels.[1][6]

Standard Operating Procedure for Handling

Following a systematic procedure is crucial for minimizing exposure and preventing accidents.
Preparation and Handling Protocol:

» Ventilation: Always handle Isatoic Anhydride in a well-ventilated area. A local exhaust
ventilation system, such as a chemical fume hood, is strongly recommended to control
emissions at the source.[1][7]
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PPE Donning: Before handling, put on all required PPE as specified in the table above.

Avoid Dust Formation: Handle the chemical carefully to minimize the generation of dust and
aerosols.[3][6]

Dispensing: Use appropriate tools (e.g., spatula, scoop) to transfer the solid material.

Container Management: Keep the container tightly closed when not in use to protect it from
moisture.[2][4][6] Store in a cool, dry, well-ventilated area away from incompatible
substances.[4]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling
and before breaks.[1][2][3][6] Do not eat, drink, or smoke in the work area.[6]

Decontamination: Clean the work area and any used equipment thoroughly after the
procedure is complete.
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1. Preparation

Ensure Proper Ventilation
(Fume Hood)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Proceed to Handling

2. Hanhdling

Weigh/Dispense Chemical
(Minimize Dust)

Keep Container Tightly Sealed

Procedure Complete

3. Post-Handling

Decontaminate Work Area
& Equipment

l

Wash Hands Thoroughly

l

Properly Remove & Store/Dispose of PPE

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Exposure Event Occurs

Skin Contact J Eye Contact Inhalation

Flush Eyes with Water

(15+ minutes) 4 Move to Fresh Air

Remove Contaminated Clothing

i

Wash Skin with Soap & Water
(15+ minutes)

i

Seek Medical Aid if Irritation Persists Seek Immediate Medical Aid

Provide Oxygen or Atrtificial

Remove Contact Lenses Respiration if Needed

Seek Medical Aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133585#personal-protective-equipment-for-handling-
isatoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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